Cas no 435273-75-9 (O-Benzyl Indacaterol)

O-Benzyl Indacaterol Properties

Names and Identifiers

• (R)-8-(Benzyloxy)-5-(2-((5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)quinolin-2(1H)-one
• (R)-8-(BENZYLOXY)-5-(2-(5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YLAMINO)-1-HYDROXYETHYL)QUINOLIN-2(1H)-ONE
• 8-benzyloxy-5-[(R)-1-hydroxy-2-(5,6-diethylindan-2-ylamino)-ethyl]-1H-quinolin-2-one
• 8-benzyloxy-5-[(R)-2-(5,6-diethyl-indan-2-ylamino)-1-hydroxy-ethyl]-1H-quinolin-2-one
• 8-phenylmethoxy-5-[(R)-2-(5,6-diethylindan-2-ylamino)-1-hydroxyethyl]-1H-quinolin-2-one
• 5-[(1R)-2-[(5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YL)AMINO]-1-HYDROXYETHYL]-8-(PHENYLMETHOXY)-2(1H)-QUINOLINONE
• (R)-8-(Benzyloxy)-5-[2-(5,6-diethylindan-2-ylamino)-1-hydroxyethyl]-1H-quinolin-2-one, 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-(phenylmethoxy)-2(1H)-quinolinone
• 435273-75-9
• DB-397775
• 8-(Benzyloxy)-5-{(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl}quinolin-2(1H)-one
• DTXSID40634727
• O-Benzyl Indacaterol
• Indacaterol interMediate
• 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-phenylmethoxy-1H-quinolin-2-one
• WLZ3557
• OTINTMLHLKCOBW-NDEPHWFRSA-N
• CS-0529976
• G73739
• SCHEMBL1221324
• AKOS015999461
• +Expand

• MDL： MFCD22494936
• InChIKey： OTINTMLHLKCOBW-NDEPHWFRSA-N
• Inchi： InChI=1S/C31H34N2O3/c1-3-21-14-23-16-25(17-24(23)15-22(21)4-2)32-18-28(34)26-10-12-29(31-27(26)11-13-30(35)33-31)36-19-20-8-6-5-7-9-20/h5-15,25,28,32,34H,3-4,16-19H2,1-2H3,(H,33,35)/t28-/m0/s1
• SMILES： CCC1=CC2=C(C=C1CC)CC(C2)NC[C@@H](C3=CC=C(C4=C3C=CC(=N4)O)OCC5=CC=CC=C5)O

Computed Properties

• Exact Mass: 482.25700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 482.25694295g/mol
• Heavy Atom Count: 36
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• LogP: 5.41320
• PSA: 74.35000
• Boiling Point: 734.1±60.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 397.8±32.9 °C
• Density: 1.23